Cas no 2565792-78-9 (N-[(2-Diphenylphosphanylphenyl)-(4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide)

N-[(2-Diphenylphosphanylphenyl)-(4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide is a chiral sulfinamide-phosphine hybrid ligand designed for asymmetric catalysis. Its unique structure combines a sulfinamide moiety with a diphenylphosphine group, enabling efficient coordination to transition metals while providing stereochemical control in enantioselective reactions. The 4-methoxyphenyl substituent enhances electron density, improving catalytic activity in cross-coupling and hydrogenation reactions. The tert-butyl sulfinamide group ensures robust stereodifferentiation, making it valuable for synthesizing chiral intermediates in pharmaceuticals and fine chemicals. This ligand exhibits high stability under reaction conditions and broad substrate compatibility, offering versatility in asymmetric synthesis. Its modular design allows for fine-tuning of steric and electronic properties to optimize catalytic performance.
N-[(2-Diphenylphosphanylphenyl)-(4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide structure
2565792-78-9 structure
Product Name:N-[(2-Diphenylphosphanylphenyl)-(4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
CAS No:2565792-78-9
MF:C31H34NO2PS
MW:515.645927906036
MDL:MFCD32697153
CID:4784535
PubChem ID:155293932
Update Time:2026-02-27

N-[(2-Diphenylphosphanylphenyl)-(4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

    • SY287134
    • SY287135
    • (R)-N-[(R)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
    • (R)-N-[(S)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
    • N-[(2-Diphenylphosphanylphenyl)-(4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
    • MFCD32697153
    • [S(R)]-N-[(S)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-N,2-dimethyl-2-propanesulfinamide
    • F77791
    • 2565792-78-9
    • [S(R)]-N-[(S)-[2-(diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-N,2-dimethyl-2-propanesulfinamide, 95%
    • (R)-N-[(S)-(2-diphenylphosphanylphenyl)-(4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
    • CS-0147185
    • MDL： MFCD32697153
    • Inchi： 1S/C31H34NO2PS/c1-31(2,3)36(33)32(4)30(24-20-22-25(34-5)23-21-24)28-18-12-13-19-29(28)35(26-14-8-6-9-15-26)27-16-10-7-11-17-27/h6-23,30H,1-5H3
    • InChI Key： SDKABLKXTUENDF-UHFFFAOYSA-N
    • SMILES： S(C(C)(C)C)(N(C)C(C1C=CC(=CC=1)OC)C1=CC=CC=C1P(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 515.20478750 g/mol
  • Monoisotopic Mass: 515.20478750 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 36
  • Rotatable Bond Count: 9
  • Complexity: 659
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 515.6
  • XLogP3: 6.7
  • Topological Polar Surface Area: 48.8

N-[(2-Diphenylphosphanylphenyl)-(4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
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N-[(2-Diphenylphosphanylphenyl)-(4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
 2565792-78-9 ≥95%
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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eNovation Chemicals LLC
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(R)-N-[(S)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
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eNovation Chemicals LLC
Y1188590-0.5g
(R)-N-[(S)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
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 $845 2023-09-03
eNovation Chemicals LLC
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(R)-N-[(S)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
 2565792-78-9 95%
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Ambeed
A1487039-25mg
(R)-N-((S)-(2-(Diphenylphosphanyl)phenyl)(4-methoxyphenyl)methyl)-N,2-dimethylpropane-2-sulfinamide
 2565792-78-9 95%
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 $75.0 2025-02-25
Ambeed
A1487039-50mg
(R)-N-((S)-(2-(Diphenylphosphanyl)phenyl)(4-methoxyphenyl)methyl)-N,2-dimethylpropane-2-sulfinamide
 2565792-78-9 95%
50mg
 $125.0 2025-02-25
Ambeed
A1487039-100mg
(R)-N-((S)-(2-(Diphenylphosphanyl)phenyl)(4-methoxyphenyl)methyl)-N,2-dimethylpropane-2-sulfinamide
 2565792-78-9 95%
100mg
 $212.0 2025-02-25
1PlusChem
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(R)-N-[(S)-[2-(Diphenylphosphino)phenyl](4-methoxyphenyl)methyl]-N,2-dimethylpropane-2-sulfinamide
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